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Compound of Interest

Compound Name: 3-Phenoxybenzyl alcohol

Cat. No.: B108095 Get Quote

Introduction

3-Phenoxybenzyl alcohol is a primary metabolite of synthetic pyrethroid insecticides, such as

permethrin and cypermethrin.[1][2] Its presence in environmental and biological samples

serves as a key indicator of exposure to these pesticides. As a certified reference standard, 3-
phenoxybenzyl alcohol is crucial for the accurate quantification and validation of analytical

methods in food safety, environmental monitoring, and toxicological studies. These application

notes provide detailed protocols for the use of 3-phenoxybenzyl alcohol as a reference

standard in High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS).

Physicochemical Properties of 3-Phenoxybenzyl Alcohol

A solid understanding of the physicochemical properties of 3-phenoxybenzyl alcohol is
essential for its proper handling, storage, and use in analytical procedures.
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Property Value

Chemical Formula C13H12O2

Molecular Weight 200.23 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 135-140 °C at 0.1 mmHg

Density 1.149 g/mL at 25 °C

Refractive Index n20/D 1.591

Solubility
Soluble in organic solvents such as methanol,

acetonitrile, and chloroform. Insoluble in water.

Storage
Store in a cool, dark place. Recommended

temperature: <15°C.

The data in this table is compiled from various chemical supplier specifications.

Metabolic Pathway of Pyrethroid Insecticides
The following diagram illustrates the metabolic breakdown of a common pyrethroid insecticide,

permethrin, leading to the formation of 3-phenoxybenzyl alcohol. This pathway highlights the

significance of 3-phenoxybenzyl alcohol as a biomarker for pyrethroid exposure.[1][2][3]
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Caption: Metabolic pathway of pyrethroid insecticides to 3-phenoxybenzyl alcohol.

Experimental Protocols
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Sample Preparation: QuEChERS Method for Vegetable
Matrices
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for the analysis of pesticide residues in food.[4][5][6][7]

[8]

Materials:

Homogenizer/blender

50 mL centrifuge tubes

Acetonitrile (HPLC grade)

Magnesium sulfate (anhydrous)

Sodium chloride

Primary secondary amine (PSA) sorbent

Centrifuge

Vortex mixer

Protocol:

Homogenization: Weigh 10-15 g of the representative vegetable sample into a blender and

homogenize.

Extraction: Transfer the homogenized sample to a 50 mL centrifuge tube. Add 10 mL of

acetonitrile.

Salting Out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

Shaking: Cap the tube tightly and shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at ≥3000 rpm for 5 minutes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/figure/LOD-and-LOQ-for-the-three-matrices_tbl4_365793608
https://www.researchgate.net/publication/12577312_Development_and_validation_of_a_GCMS_method_for_determination_of_phenolic_xenoestrogens_in_aquatic_samples
https://pubmed.ncbi.nlm.nih.gov/19835691/
https://www.researchgate.net/publication/324278473_Validation_Methods_for_Phenolic_Components_with_RP-HPLC-UV_in_Various_Bee_Products
https://www.arlok.com/sites/default/files/2020-01/Summary-%20Benzyl%20Alcohol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer a 1 mL aliquot of the upper

acetonitrile layer to a 2 mL microcentrifuge tube containing 150 mg of anhydrous magnesium

sulfate and 50 mg of PSA.

Final Centrifugation: Vortex for 30 seconds and then centrifuge for 2 minutes.

Sample for Analysis: The supernatant is ready for analysis by GC-MS or HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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